![molecular formula C23H25NO4 B6231984 3-cyclobutyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid CAS No. 2137618-26-7](/img/no-structure.png)
3-cyclobutyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
Overview
Description
3-Cyclobutyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid, also known as CBFBA, is a novel organic compound that has been studied extensively over the past few years due to its unique properties. CBFBA has been used in a variety of scientific research applications, ranging from drug discovery to biochemistry and physiology.
Mechanism of Action
The mechanism of action of 3-cyclobutyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid is not yet fully understood. However, it is believed that 3-cyclobutyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid may act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). It is thought that 3-cyclobutyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid binds to the active site of COX-2, preventing the enzyme from catalyzing the production of prostaglandins, which are involved in inflammation.
Biochemical and Physiological Effects
The effects of 3-cyclobutyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid on biochemical and physiological processes are not yet fully understood. However, it has been shown to have anti-inflammatory and analgesic properties. In addition, it has been shown to inhibit the growth of cancer cells in laboratory experiments.
Advantages and Limitations for Lab Experiments
The use of 3-cyclobutyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid in laboratory experiments has both advantages and limitations. One of the main advantages is that it is relatively easy to synthesize and can be synthesized in large quantities. Additionally, it is relatively stable and has a low toxicity, making it safe to use in laboratory experiments. One of the main limitations is that it can be difficult to purify and isolate in large quantities.
Future Directions
Given the potential applications of 3-cyclobutyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid, there are many possible future directions for research. Some of these include further investigation into the mechanism of action of 3-cyclobutyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid, the development of new synthetic methods for producing 3-cyclobutyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid, and the exploration of its potential therapeutic applications. Additionally, further research into the biochemical and physiological effects of 3-cyclobutyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid could lead to new insights into the role of this compound in the body. Finally, further studies into the stability and toxicity of 3-cyclobutyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid could lead to new safety protocols for its use in laboratory experiments.
Synthesis Methods
3-cyclobutyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid can be synthesized by a three-step process involving the reaction of 9H-fluoren-9-ylmethoxycarbonyl chloride, cyclobutyl bromide, and sodium azide. First, 9H-fluoren-9-ylmethoxycarbonyl chloride is reacted with cyclobutyl bromide in the presence of a base in an aqueous solution. This reaction produces 9H-fluoren-9-ylmethoxycarbonyl cyclobutyl bromide. Second, the 9H-fluoren-9-ylmethoxycarbonyl cyclobutyl bromide is reacted with sodium azide in aqueous solution at room temperature. This reaction produces 3-cyclobutyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid. Finally, the 3-cyclobutyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid is isolated and purified by column chromatography.
Scientific Research Applications
3-cyclobutyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid has been used in a variety of scientific research applications, such as drug discovery, biochemistry, and physiology. In drug discovery, 3-cyclobutyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid has been used to design and synthesize novel compounds with potential therapeutic applications. In biochemistry, 3-cyclobutyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid has been used to study the structure and function of proteins, enzymes, and other macromolecules. In physiology, 3-cyclobutyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid has been used to investigate the effects of drugs and other compounds on the human body.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-cyclobutyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid involves the protection of the amine group, followed by the formation of the amide bond and deprotection of the amine group. The cyclobutyl group is introduced through a Grignard reaction with cyclobutylmagnesium bromide. The fluorenyl group is introduced through a Suzuki coupling reaction with 9-bromo-fluorene. The final step involves the hydrolysis of the ester group to form the carboxylic acid.", "Starting Materials": [ "9-bromo-fluorene", "N-Boc-1,4-diaminobutane", "cyclobutylmagnesium bromide", "ethyl 4-bromobutanoate", "triethylamine", "palladium(II) acetate", "copper(II) iodide", "sodium hydroxide", "hydrochloric acid" ], "Reaction": [ "Step 1: Protection of the amine group with N-Boc-1,4-diaminobutane and triethylamine in dichloromethane", "Step 2: Formation of the amide bond with ethyl 4-bromobutanoate, palladium(II) acetate, and copper(II) iodide in dimethylformamide", "Step 3: Grignard reaction with cyclobutylmagnesium bromide in tetrahydrofuran", "Step 4: Suzuki coupling reaction with 9-bromo-fluorene, palladium(II) acetate, and triethylamine in dimethylformamide", "Step 5: Deprotection of the amine group with hydrochloric acid in methanol", "Step 6: Hydrolysis of the ester group with sodium hydroxide in water" ] } | |
CAS RN |
2137618-26-7 |
Product Name |
3-cyclobutyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid |
Molecular Formula |
C23H25NO4 |
Molecular Weight |
379.4 |
Purity |
95 |
Origin of Product |
United States |
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